Cas no 1893597-18-6 ((1,2,3,4-tetrahydroquinolin-8-yl)methanethiol)

• Product Name: (1,2,3,4-tetrahydroquinolin-8-yl)methanethiol
• CAS No: 1893597-18-6
• MF: C₁₀H₁₃NS
• MW: 179.2819211483
• CID: 5934188
• PubChem ID: 115104338
• Update Time: 2025-06-09

(1,2,3,4-tetrahydroquinolin-8-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (1,2,3,4-tetrahydroquinolin-8-yl)methanethiol
• EN300-1289099
• 1893597-18-6

• Inchi： 1S/C10H13NS/c12-7-9-4-1-3-8-5-2-6-11-10(8)9/h1,3-4,11-12H,2,5-7H2
• InChI Key： XAUXSTZAIOXPEA-UHFFFAOYSA-N
• SMILES： SCC1=CC=CC2=C1NCCC2

Computed Properties

• Exact Mass: 179.07687059g/mol
• Monoisotopic Mass: 179.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 13Ų

Additional information on (1,2,3,4-tetrahydroquinolin-8-yl)methanethiol

Introduction to (1,2,3,4-tetrahydroquinolin-8-yl)methanethiol (CAS No. 1893597-18-6)

(1,2,3,4-tetrahydroquinolin-8-yl)methanethiol is a specialized organic compound with significant applications in the field of pharmaceutical research and chemical synthesis. This compound, identified by its CAS number 1893597-18-6, has garnered attention due to its unique structural properties and potential biological activities. The molecule consists of a tetrahydroquinoline core substituted with a methanethiol group, which makes it a versatile intermediate in the development of novel therapeutic agents.

The structural framework of (1,2,3,4-tetrahydroquinolin-8-yl)methanethiol imparts distinct chemical and pharmacological characteristics. The tetrahydroquinoline moiety is known for its presence in various bioactive natural products and synthetic drugs, often contributing to favorable pharmacokinetic profiles. The methanethiol group introduces reactive sulfur atoms, which can participate in various chemical transformations, including nucleophilic substitution reactions and coordination with metal ions. These features make the compound a valuable building block in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of derivatives of tetrahydroquinoline. Studies have demonstrated that modifications at the 8-position of the tetrahydroquinoline scaffold can significantly influence biological activity. The introduction of a methanethiol group at this position not only enhances the compound's reactivity but also opens up possibilities for further functionalization. This has led to its investigation as a precursor in the synthesis of novel compounds with potential therapeutic applications.

One of the most promising areas of research involving (1,2,3,4-tetrahydroquinolin-8-yl)methanethiol is its role in developing inhibitors for enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. The sulfur-containing moiety has been shown to interact with specific amino acid residues in target proteins, modulating their activity. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on kinases and other enzymes implicated in disease progression. These findings have prompted further investigation into its mechanism of action and potential as a lead compound for drug development.

The synthesis of (1,2,3,4-tetrahydroquinolin-8-yl)methanethiol presents unique challenges due to the sensitivity of the methanethiol group. Traditional synthetic routes often require careful control of reaction conditions to prevent unwanted side reactions. However, advances in synthetic methodologies have enabled more efficient and scalable production processes. Modern techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the tetrahydroquinoline core with high precision. These advancements have made it feasible to produce sufficient quantities of the compound for both research and commercial applications.

The biological evaluation of (1,2,3,4-tetrahydroquinolin-8-yl)methanethiol has revealed intriguing properties that warrant further exploration. In vitro studies have shown that certain derivatives exhibit cytotoxic effects against various cancer cell lines without significant toxicity to normal cells. This selective toxicity makes them attractive candidates for further development into anticancer agents. Additionally, preliminary data suggest that these compounds may possess anti-inflammatory properties by modulating inflammatory pathways at the molecular level.

The potential applications of (1,2,3,4-tetrahydroquinolin-8-yl)methanethiol extend beyond oncology and inflammation research. Its unique structural features make it a promising candidate for developing compounds targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The tetrahydroquinoline scaffold is known to cross the blood-brain barrier, facilitating its delivery to central nervous system targets. The sulfur-containing group can also interact with biomolecules involved in neurodegenerative processes, offering a dual mechanism of action.

In conclusion, (1,2,3,4-tetrahydroquinolin-8-yl)methanethiol (CAS No. 1893597-18-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure and reactivity make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and mechanisms of action for this compound and its derivatives. As synthetic methodologies improve and biological evaluations progress, (1,2,3,4-tetrahydroquinolin-8-yl)methanethiol is poised to play an increasingly important role in drug discovery and development.